Cas no 2229368-41-4 (3-(4-bromo-2-chlorophenyl)-3-methylbutan-1-amine)

• Product Name: 3-(4-bromo-2-chlorophenyl)-3-methylbutan-1-amine
• CAS No: 2229368-41-4
• MF: C₁₁H₁₅BrClN
• MW: 276.600501298904
• CID: 6310510
• PubChem ID: 165944329
• Update Time: 2025-06-12

3-(4-bromo-2-chlorophenyl)-3-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-2-chlorophenyl)-3-methylbutan-1-amine
• 2229368-41-4
• EN300-1925483

• Inchi： 1S/C11H15BrClN/c1-11(2,5-6-14)9-4-3-8(12)7-10(9)13/h3-4,7H,5-6,14H2,1-2H3
• InChI Key： LIIWRSYKYPFGJC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)Cl)C(C)(C)CCN

Computed Properties

• Exact Mass: 275.00764g/mol
• Monoisotopic Mass: 275.00764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26Ų

Additional information on 3-(4-bromo-2-chlorophenyl)-3-methylbutan-1-amine

Professional Introduction to 3-(4-bromo-2-chlorophenyl)-3-methylbutan-1-amine (CAS No. 2229368-41-4)

3-(4-bromo-2-chlorophenyl)-3-methylbutan-1-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its complex aromatic structure and versatile functional groups. This compound, identified by the CAS number 2229368-41-4, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both bromo and chloro substituents on the aromatic ring, combined with the amine functional group at the terminal position, makes this molecule a valuable intermediate in synthetic chemistry.

The molecular structure of 3-(4-bromo-2-chlorophenyl)-3-methylbutan-1-amine encompasses a phenyl ring substituted with bromine at the para position and chlorine at the ortho position. This arrangement imparts unique electronic and steric properties to the molecule, which are crucial for its reactivity and biological activity. The butan-1-amine moiety provides a flexible alkyl chain that can influence the compound's solubility and interaction with biological targets.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds containing halogenated aromatic rings. The halogen atoms in 3-(4-bromo-2-chlorophenyl)-3-methylbutan-1-amine serve as key sites for further functionalization, enabling chemists to design derivatives with enhanced potency and selectivity. This has led to several studies investigating its potential as a scaffold for drug discovery.

One of the most compelling aspects of this compound is its utility in the synthesis of bioactive molecules. Researchers have leveraged its structural features to develop inhibitors targeting various enzymes and receptors involved in metabolic pathways. For instance, studies have demonstrated its role in modulating the activity of enzymes such as cytochrome P450s, which are critical for drug metabolism and detoxification processes.

The amine group in 3-(4-bromo-2-chlorophenyl)-3-methylbutan-1-amine provides a nucleophilic site that can engage in various chemical reactions, including condensation, alkylation, and coupling reactions. These reactions are fundamental in constructing more complex molecules, making this compound a versatile building block in medicinal chemistry. The methyl substituent on the butyl chain further enhances its reactivity, allowing for diverse synthetic modifications.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 3-(4-bromo-2-chlorophenyl)-3-methylbutan-1-amine. Molecular modeling techniques have been employed to predict binding affinities and interactions with biological targets, accelerating the drug discovery process. These computational methods have helped identify promising candidates for further experimental validation.

The synthesis of 3-(4-bromo-2-chlorophenyl)-3-methylbutan-1-amine involves multi-step organic transformations that highlight the compound's synthetic accessibility. Key steps include bromination and chlorination of the phenyl ring, followed by nucleophilic substitution reactions to introduce the amine group. These synthetic routes have been optimized to ensure high yields and purity, making it feasible for large-scale production.

The pharmacological profile of this compound has been extensively studied in vitro and in vivo. Initial investigations have revealed its potential as an agonist or antagonist for various receptors, including those involved in pain signaling and neurodegenerative diseases. The halogenated aromatic core is particularly noteworthy for its ability to modulate receptor activity through steric and electronic effects.

In conclusion, 3-(4-bromo-2-chlorophenyl)-3-methylbutan-1-amine (CAS No. 2229368-41-4) represents a promising candidate for further development in pharmaceutical research. Its unique structural features, combined with its synthetic versatility, make it an invaluable tool for designing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.